N,N'-bis(2-hydroxyphenyl)isophthalamide

• IUPAC Name: 1-N,3-N-bis(2-hydroxyphenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C20H16N2O4/c23-17-10-3-1-8-15(17)21-19(25)13-6-5-7-14(12-13)20(26)22-16-9-2-4-11-18(16)24/h1-12,23-24H,(H,21,25)(H,22,26)
• InChI Key: JRJRREGDBAVNHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC(=CC=C2)C(=O)NC3=CC=CC=C3O)O
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

N,N'-bis(2-hydroxyphenyl)isophthalamide (BHPI) is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHPI is a synthetic compound, which is used in the preparation of polyimides, which are high-performance polymers. This compound has also been studied for its potential use in the development of new drugs for various diseases.

Scientific Research Applications

Crystal Chemistry and Molecular Interactions

• N,N'-bis(2-hydroxyphenyl)isophthalamide and its related compounds have been studied for their crystal chemistry and intermolecular interactions. The research focused on the synthesis, characterization, and comparison of structures, revealing differences in conformations and packing due to intramolecular hydrogen bonding (Malone et al., 1997).

Polyamides and Polyimides Synthesis

• The compound has been utilized in synthesizing various aromatic polyamides and polyimides, exhibiting properties like high glass transition temperatures, amorphous nature, and stability at high temperatures. This makes them suitable for applications requiring durable and stable materials (Yang & Lin, 1995).

Anion Binding Studies

• Isophthalamide derivatives, including this compound, have been investigated for their potential as anion receptors, particularly for chromate anions. This application is significant in environmental chemistry and pollutant detection (Kadir et al., 2019).

Antioxidant and DNA Binding Studies

• Studies on bisamides derivatives of isophthalamide, including this compound, have shown significant antioxidant properties and interactions with DNA. This opens pathways for their potential use in biological and medicinal applications (Fatima et al., 2021).

Liquid Crystal Alignment

• Novel aromatic poly(amide imide)s containing isophthalamide units, including this compound, have been synthesized and evaluated for their liquid crystal-aligning properties. This research is relevant for advanced material science, particularly in display technologies (Sarkar et al., 2007).

Neuroprotection Against Heavy Metal Toxicity

• N,N'-bis(2-mercaptoethyl)isophthalamide, a related compound, has shown neuroprotective activity against lead-induced toxicity, suggesting potential therapeutic applications in heavy metal poisoning (Gadde & Betharia, 2021).

Nickel(II) Sulphate Extraction

• Derivatives of isophthalamide, including N,N'-bis-(2-dibutylamino-ethyl)-isophthalamide, have been synthesized and proven effective in the extraction of nickel(II) sulphate, indicating its utility in the field of metal extraction and purification processes (Bates et al., 2012).

Synthesis routes and methods

Procedure details

In 260 mL of NMP were dissolved 27.548 g of o-aminophenol and 11.484 g of lithium chloride. To the solution was added 25 g of isophthaloyl chloride under ice-cooling, and the solution was further stirred at room temperature overnight. The reaction mixture was then poured into water, and the precipitation was filtered and washed with water. The obtained precipitation was dissolved in 500 mL of tetrahydrofuran again and dried over magnesium sulfate. The solvent was then evaporated off under a reduced pressure to obtain 40 g of N,N′-di(2-hydroxyphenyl)isophthalamide.